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Compound of Interest

Compound Name:
6-Methoxy-5-nitropyrimidin-4-

amine

Cat. No.: B2633880 Get Quote

Essential Safety and Handling Guide for 6-
Methoxy-5-nitropyrimidin-4-amine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 6-Methoxy-5-nitropyrimidin-4-amine. The following

procedures are based on best practices for handling aromatic amines and nitro compounds, as

a specific Safety Data Sheet (SDS) for this compound was not located in the initial search.

Chemical Profile:

Property Value Source

Chemical Name
6-Methoxy-5-nitropyrimidin-4-

amine
PubChem[1]

CAS Number 73318-75-9 ChemicalBook[2]

Molecular Formula C5H6N4O3 PubChem[1]

Molecular Weight 170.13 g/mol PubChem[1]

Appearance Solid Elex Biotech LLC[3]

Storage
2-8°C, under inert atmosphere,

protected from light
Elex Biotech LLC[3]
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Immediate Safety Precautions
Due to its chemical structure as an aromatic amine and a nitro compound, 6-Methoxy-5-
nitropyrimidin-4-amine should be handled with caution. Aromatic amines can be toxic and

may be absorbed through the skin.[4][5] Nitro compounds can be reactive and may have

specific handling requirements.

Personal Protective Equipment (PPE):

Proper PPE is mandatory to minimize exposure and ensure personal safety. The following table

summarizes the required PPE.
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PPE Category Item Specification Rationale

Eye Protection
Safety Goggles or

Face Shield

Conforming to EN166

(EU) or NIOSH (US)

standards.[6] A face

shield should be used

when there is a risk of

splashing.[7][8]

Protects eyes from

splashes and airborne

particles.

Hand Protection
Chemical-resistant

gloves

Nitrile, neoprene, or

butyl gloves are

generally

recommended for

handling aromatic

amines.[7] Always

check the glove

manufacturer's

resistance guide for

the specific chemical.

Prevents skin contact

and absorption.[4]

Body Protection Laboratory Coat
Flame-retardant

material is advisable.

Protects skin and

personal clothing from

contamination.

Respiratory Protection Full-face respirator

Use a NIOSH/MSHA

or European Standard

EN 149 approved

respirator if

engineering controls

are insufficient or if

irritation is

experienced.[9]

Prevents inhalation of

dust or aerosols.

Engineering Controls:

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.[9][10]
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Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible

in the immediate work area.[9]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Before starting any work, thoroughly review this guide and any available safety information

for similar compounds.

Ensure all necessary PPE is available and in good condition.

Prepare the work area by ensuring it is clean, uncluttered, and within a certified chemical

fume hood.

Handling:

Wear the appropriate PPE as outlined in the table above.

Carefully weigh and transfer the solid compound, avoiding the generation of dust.

If creating solutions, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.[10]

Spill Response:

In case of a small spill, carefully sweep up the solid material and place it in a sealed

container for disposal.[9]

For larger spills, evacuate the area and follow your institution's emergency procedures.

Avoid breathing any dust or vapors.

Disposal Plan
Waste Collection: All waste materials contaminated with 6-Methoxy-5-nitropyrimidin-4-
amine, including empty containers, used gloves, and absorbent materials, should be
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collected in a designated, labeled hazardous waste container.

Disposal Method: Dispose of the chemical waste through a licensed chemical destruction

facility or by controlled incineration with flue gas scrubbing.[6] Do not discharge to sewer

systems or contaminate water, foodstuffs, or feed.[6] Always follow local, state, and federal

regulations for hazardous waste disposal.
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Caption: Logical workflow for selecting appropriate PPE when handling 6-Methoxy-5-
nitropyrimidin-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2633880?utm_src=pdf-body
https://www.benchchem.com/product/b2633880?utm_src=pdf-body
https://www.benchchem.com/product/b2633880?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/73318-75-9
https://pubchem.ncbi.nlm.nih.gov/compound/73318-75-9
https://amp.chemicalbook.com/ProductChemicalPropertiesCB33599238_EN.htm
https://www.elexbiotech.com/shop/gen-in-da01fm9m-6-methoxy-5-nitropyrimidin-4-amine-59217
https://pubs.acs.org/doi/10.1021/acs.chas.3c00073
https://www.researchgate.net/publication/375519527_Toxicity_Hazards_and_Safe_Handling_of_Primary_Aromatic_Amines
https://www.echemi.com/sds/6-chloro-5-nitropyrimidin-4-amine-pid_Seven36395.html
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2666803&productDescription=2-AMINO-6-METHOXY-3-NTROPYR+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13674~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:06:43~~2-Amino-4%206-dimethylpyrimidine~~
https://www.benchchem.com/product/b2633880#personal-protective-equipment-for-handling-6-methoxy-5-nitropyrimidin-4-amine
https://www.benchchem.com/product/b2633880#personal-protective-equipment-for-handling-6-methoxy-5-nitropyrimidin-4-amine
https://www.benchchem.com/product/b2633880#personal-protective-equipment-for-handling-6-methoxy-5-nitropyrimidin-4-amine
https://www.benchchem.com/product/b2633880#personal-protective-equipment-for-handling-6-methoxy-5-nitropyrimidin-4-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2633880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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